Cas no 1336026-03-9 ((2S)-1-(2-bromophenyl)propan-2-amine)

• Product Name: (2S)-1-(2-bromophenyl)propan-2-amine
• CAS No: 1336026-03-9
• MF: C₉H₁₂BrN
• MW: 214.102281570435
• CID: 6239467
• PubChem ID: 28173814
• Update Time: 2025-06-09

(2S)-1-(2-bromophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(2-bromophenyl)propan-2-amine
• EN300-1913816
• 1336026-03-9

• Inchi： 1S/C9H12BrN/c1-7(11)6-8-4-2-3-5-9(8)10/h2-5,7H,6,11H2,1H3/t7-/m0/s1
• InChI Key： VGJBPBDFJNFFRO-ZETCQYMHSA-N
• SMILES： BrC1C=CC=CC=1C[C@H](C)N

Computed Properties

• Exact Mass: 213.01531g/mol
• Monoisotopic Mass: 213.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-1-(2-bromophenyl)propan-2-amine

Comprehensive Overview of (2S)-1-(2-bromophenyl)propan-2-amine (CAS No. 1336026-03-9): Properties, Applications, and Research Insights

The compound (2S)-1-(2-bromophenyl)propan-2-amine (CAS No. 1336026-03-9) is a chiral amine derivative with significant potential in pharmaceutical and chemical research. Its unique structural features, including a bromophenyl group and an amine functionality, make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its role in the development of novel bioactive molecules and its applications in asymmetric synthesis.

One of the key reasons for the growing attention toward (2S)-1-(2-bromophenyl)propan-2-amine is its relevance in drug discovery. The 2-bromophenyl moiety is often found in compounds with therapeutic properties, such as kinase inhibitors and central nervous system (CNS) agents. This has led to a surge in searches for "chiral amine synthesis" and "bromophenyl derivatives in medicine," reflecting the compound's importance in modern research.

From a chemical perspective, the stereochemistry of (2S)-1-(2-bromophenyl)propan-2-amine plays a critical role in its reactivity and applications. The (2S) configuration ensures high enantioselectivity, which is crucial for producing optically active pharmaceuticals. This aligns with current trends in green chemistry, where researchers seek efficient and sustainable methods for asymmetric catalysis and chiral resolution.

Another area of interest is the compound's potential in material science. The bromine atom in its structure offers opportunities for further functionalization via cross-coupling reactions, such as Suzuki or Heck reactions. This versatility has sparked queries like "bromophenyl amine applications" and "CAS 1336026-03-9 uses" in academic and industrial circles.

Safety and handling of (2S)-1-(2-bromophenyl)propan-2-amine are also frequently discussed topics. While the compound is not classified as hazardous under standard regulations, proper laboratory practices are essential. Searches for "safe handling of chiral amines" and "storage of brominated compounds" highlight the community's focus on responsible research practices.

In conclusion, (2S)-1-(2-bromophenyl)propan-2-amine (CAS No. 1336026-03-9) represents a versatile and valuable building block in synthetic chemistry. Its applications span pharmaceuticals, materials science, and beyond, making it a compound of enduring interest. As research continues to uncover new uses, its role in advancing science and technology is likely to expand further.